Cas no 2228707-00-2 (2-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol)

• Product Name: 2-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol
• CAS No: 2228707-00-2
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6369347
• PubChem ID: 70446999
• Update Time: 2025-05-20

2-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol
• SCHEMBL10801045
• 2228707-00-2
• EN300-1821558

• Inchi： 1S/C12H18O3/c1-4-15-11-7-9(5-6-10(11)13)8-12(2,3)14/h5-7,13-14H,4,8H2,1-3H3
• InChI Key： YQNPPCRKVXPBSJ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(=C(C=1)OCC)O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol

Comprehensive Overview of 2-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol (CAS No. 2228707-00-2): Properties, Applications, and Industry Insights

2-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol (CAS No. 2228707-00-2) is a specialized phenolic compound gaining attention in pharmaceutical, cosmetic, and material science industries. This ethoxy-hydroxyphenol derivative exhibits unique chemical properties, including its dual functional groups (hydroxy and ethoxy), which enable versatile applications. Researchers are increasingly exploring its potential as an antioxidant agent and intermediate for synthesis, aligning with the growing demand for sustainable and multifunctional additives.

The compound’s molecular structure features a phenolic core modified with a 2-hydroxy-2-methylpropyl side chain and an ethoxy group at the ortho position. This configuration enhances its solubility in organic solvents and improves stability under physiological conditions, making it suitable for formulations in skincare products and drug delivery systems. Recent studies highlight its role in combating oxidative stress, a key concern in anti-aging and dermatological research.

In the context of green chemistry, 2-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol is being evaluated as a bio-based alternative to synthetic stabilizers. Its biodegradability and low toxicity profile resonate with regulatory trends favoring eco-friendly ingredients. Industry reports suggest its adoption in polymer stabilization and UV protection formulations, addressing consumer demand for safer, high-performance materials.

From a synthetic perspective, the compound serves as a building block for flavonoid analogs and pharmacophores. Its CAS No. 2228707-00-2 is frequently cited in patent filings related to anti-inflammatory and antimicrobial agents. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

Market trends indicate rising interest in phenolic derivatives for functional foods and nutraceuticals, where 2-ethoxy-4-(2-hydroxy-2-methylpropyl)phenol could play a role due to its potential health benefits. FAQs from academic and industrial circles often focus on its synthesis scalability, compatibility with other additives, and regulatory status—topics that underscore its commercial viability.

In conclusion, CAS No. 2228707-00-2 represents a promising compound at the intersection of innovation and sustainability. Its multifaceted applications, from cosmetic formulations to advanced material science, position it as a subject of ongoing research and development. As industries pivot toward greener solutions, this hydroxy-ethoxy phenol variant is poised to meet evolving technical and environmental demands.